3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 3-hydroxy-5-[4-methoxy-3-(trifluoromethyl)phenyl]benzonitrile
• InChI: InChI=1S/C15H10F3NO2/c1-21-14-3-2-10(7-13(14)15(16,17)18)11-4-9(8-19)5-12(20)6-11/h2-7,20H,1H3
• InChI Key: DQQLLKSJQFBQHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)C#N)O)C(F)(F)F
• Molecular Formula: C15H10F3NO2
• DSSTOX Substance ID: DTXSID90684999
• Molecular Weight: 293.24 g/mol
• CAS RN: 1261895-03-7

Description

3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol, commonly referred to as 3-C-5-MTP, is an organic compound that has been used in a variety of scientific research applications. It is a colorless liquid with a melting point of 78°C and a boiling point of 260°C. 3-C-5-MTP has a wide range of applications, including as an intermediate for the synthesis of pharmaceuticals, as a catalyst for chemical reactions, and as a reagent for biological assays.

Scientific Research Applications

3-C-5-MTP has a variety of scientific research applications. It is used as an intermediate for the synthesis of pharmaceuticals, as a catalyst for chemical reactions, and as a reagent for biological assays. It is also used in the synthesis of organic compounds, such as dyes, pigments, and polymers. 3-C-5-MTP is also used in the synthesis of fluorescent dyes, which can be used to detect the presence of certain molecules in biological samples. Additionally, 3-C-5-MTP can be used to detect the presence of certain enzymes in biological samples.

Mechanism of Action

The mechanism of action of 3-C-5-MTP is not fully understood. However, it is believed that the compound acts as a proton donor, which can facilitate the transfer of protons between molecules. This proton transfer can lead to the formation of new chemical bonds, which can be used to synthesize a variety of compounds. Additionally, 3-C-5-MTP can act as an electron donor, which can facilitate the transfer of electrons between molecules. This electron transfer can also lead to the formation of new chemical bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-C-5-MTP are not fully understood. However, it is believed that the compound can act as a proton donor, which can facilitate the transfer of protons between molecules. This proton transfer can lead to the formation of new chemical bonds, which can be used to synthesize a variety of compounds. Additionally, 3-C-5-MTP can act as an electron donor, which can facilitate the transfer of electrons between molecules. This electron transfer can also lead to the formation of new chemical bonds.

Advantages and Limitations for Lab Experiments

The advantages of using 3-C-5-MTP in laboratory experiments include its high purity (95%), its low melting point (78°C), and its low boiling point (260°C). Additionally, 3-C-5-MTP is relatively inexpensive and easy to obtain. However, there are some limitations to using 3-C-5-MTP in laboratory experiments. For example, the compound is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, 3-C-5-MTP can be toxic if inhaled or ingested, and it can cause skin irritation if it comes in contact with the skin.

Future Directions

There are a variety of potential future directions for the use of 3-C-5-MTP. For example, the compound could be used in the synthesis of new pharmaceuticals or in the development of new catalysts for chemical reactions. Additionally, 3-C-5-MTP could be used as a reagent for biological assays, such as for the detection of enzymes or for the detection of certain molecules in biological samples. Finally, 3-C-5-MTP could be used in the synthesis of new dyes, pigments, and polymers.

Synthesis Methods

3-C-5-MTP can be synthesized by a variety of methods. The most common method is the condensation of 4-methoxy-3-trifluoromethylphenol with cyanogen bromide. This reaction is carried out in an aqueous medium at a temperature of 80-90°C. The reaction is catalyzed by a base, such as sodium hydroxide, and yields 3-C-5-MTP in a 95% yield. Other methods of synthesis include the reaction of 4-methoxy-3-trifluoromethylphenol with sodium cyanide in aqueous media, and the reaction of 4-methoxy-3-trifluoromethylphenol with sodium azide in aqueous media.